But-2-ynyl-phenyl-amine hydrochloride
Overview
Description
“But-2-ynyl-phenyl-amine hydrochloride” is a chemical compound with the CAS Number: 1185302-18-4 . It has a molecular weight of 181.66 and its molecular formula is C10H12ClN . The IUPAC name for this compound is N-(2-butynyl)-N-phenylamine hydrochloride .
Molecular Structure Analysis
The InChI code for “But-2-ynyl-phenyl-amine hydrochloride” is 1S/C10H11N.ClH/c1-2-3-9-11-10-7-5-4-6-8-10;/h4-8,11H,9H2,1H3;1H . This indicates the connectivity and hydrogen count of its atoms.
Physical And Chemical Properties Analysis
“But-2-ynyl-phenyl-amine hydrochloride” has a molecular weight of 181.66 . Its molecular formula is C10H12ClN .
Scientific Research Applications
Pharmacology
But-2-ynyl-phenyl-amine hydrochloride: is a compound that has been explored in pharmacological research, particularly in the study of 2-phenethylamines . These compounds are significant due to their presence in key therapeutic targets and their role in the discovery of new bioactive molecules. The compound’s structure allows it to interact with various receptors, which can be leveraged to develop new medications.
Organic Synthesis
In organic chemistry, But-2-ynyl-phenyl-amine hydrochloride serves as a building block for the synthesis of complex molecules. It’s particularly useful in the construction of imidazo[1,2-a]pyridines , which are heterocyclic compounds commonly found in drugs and leads for medicinal chemistry.
Material Science
The compound’s properties are beneficial in material science research. It can be used to modify surfaces or create new materials with specific characteristics. Its molecular structure allows for the development of innovative materials with potential applications in various industries .
Analytical Chemistry
In analytical chemistry, But-2-ynyl-phenyl-amine hydrochloride is utilized as a reference standard due to its well-defined properties. It helps in the accurate determination of chemical substances in various samples, ensuring the reliability of analytical results .
Biochemistry Research
This compound is also relevant in biochemistry for proteomics research. It can be used to study protein interactions and functions, contributing to a deeper understanding of biological processes at the molecular level .
Environmental Science
Although direct applications in environmental science are not explicitly documented, compounds like But-2-ynyl-phenyl-amine hydrochloride can be used to study environmental contaminants. They can serve as analogs for harmful substances, aiding in the development of detection and remediation techniques .
Chemical Engineering
In chemical engineering, this compound can be involved in process optimization. Its reactions and behavior under different conditions can provide insights into reaction kinetics and process design, which are crucial for scaling up chemical production .
Safety and Hazards
properties
IUPAC Name |
N-but-2-ynylaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N.ClH/c1-2-3-9-11-10-7-5-4-6-8-10;/h4-8,11H,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCMWIUYBLVPFRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCNC1=CC=CC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70662957 |
Source
|
| Record name | N-(But-2-yn-1-yl)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70662957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
But-2-ynyl-phenyl-amine hydrochloride | |
CAS RN |
1185302-18-4 |
Source
|
| Record name | Benzenamine, N-2-butyn-1-yl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185302-18-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(But-2-yn-1-yl)aniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70662957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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